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Compound of Interest

Compound Name: Dimethyl 5-nitroisophthalate

Cat. No.: B082987 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics and synthetic

methodologies for dimethyl 5-nitroisophthalate, a key intermediate in the synthesis of various

pharmaceutical compounds, including non-ionic X-ray contrast media. This document

consolidates available data on its solubility in organic solvents and presents a detailed

experimental protocol for its preparation.

Core Properties of Dimethyl 5-Nitroisophthalate
Property Value

Chemical Name Dimethyl 5-nitrobenzene-1,3-dicarboxylate

CAS Number 13290-96-5

Molecular Formula C₁₀H₉NO₆

Molecular Weight 239.18 g/mol

Appearance White to light yellow crystalline powder

Melting Point 123-125 °C

Solubility Profile
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Quantitative solubility data for dimethyl 5-nitroisophthalate in a range of organic solvents is

not extensively available in public literature. However, qualitative solubility descriptions have

been reported and are summarized below. This information is crucial for selecting appropriate

solvent systems for synthesis, purification, and formulation development.

Solvent Qualitative Solubility

Anhydrous Formic Acid Freely Soluble

Toluene Soluble[1][2][3]

Dimethylformamide (DMF) Sparingly Soluble

Ether Very Slightly Soluble

Methylene Dichloride (MDC) Very Slightly Soluble

Alcohol (e.g., Methanol, Ethanol) Practically Insoluble

Water Practically Insoluble

Experimental Protocols: Synthesis of Dimethyl 5-
Nitroisophthalate
The most common method for the synthesis of dimethyl 5-nitroisophthalate is the

esterification of 5-nitroisophthalic acid with methanol, catalyzed by a strong acid such as

sulfuric acid. The following protocol is a representative example of this procedure.

Workflow for the Synthesis of Dimethyl 5-
Nitroisophthalate
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Reactant Preparation

Reaction

Work-up and Purification

5-Nitroisophthalic Acid

Combine 5-nitroisophthalic acid and methanol in a reaction flask.

Methanol Concentrated Sulfuric Acid

Slowly add concentrated sulfuric acid.

Stir at room temperature until solids are dissolved.

Heat the mixture to reflux for several hours.

Cool the reaction mixture to room temperature to induce crystallization.

Collect the solid product by filtration.

Wash the filter cake with deionized water.

Dry the purified product.

Dimethyl 5-Nitroisophthalate

Click to download full resolution via product page

Caption: Workflow for the synthesis of dimethyl 5-nitroisophthalate.
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Detailed Methodology
Materials:

5-Nitroisophthalic acid

Methanol

Concentrated sulfuric acid

Deionized water

Equipment:

Three-necked round-bottom flask

Condenser

Stirrer (magnetic or mechanical)

Heating mantle or oil bath

Thermometer

Filtration apparatus (e.g., Büchner funnel and flask)

Procedure:

Reaction Setup: In a three-necked round-bottom flask equipped with a condenser, stirrer,

and thermometer, combine 5-nitroisophthalic acid and a molar excess of methanol.

Dissolution: Stir the mixture at room temperature until the 5-nitroisophthalic acid is

completely dissolved.

Catalyst Addition: Slowly and carefully add a catalytic amount of concentrated sulfuric acid to

the reaction mixture while stirring.

Esterification: Heat the mixture to reflux and maintain this temperature for approximately 3-7

hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).
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Crystallization: After the reaction is complete, cool the mixture to room temperature. The

product, dimethyl 5-nitroisophthalate, will precipitate out of the solution as a white solid.

Isolation: Collect the crystalline product by vacuum filtration.

Purification: Wash the collected solid with deionized water to remove any remaining acid and

other water-soluble impurities.

Drying: Dry the purified dimethyl 5-nitroisophthalate, for instance, in a vacuum oven, to

obtain the final product.

This protocol provides a general guideline. Optimization of reaction time, temperature, and

reactant ratios may be necessary to achieve the desired yield and purity.

Applications in Drug Development
Dimethyl 5-nitroisophthalate is a crucial building block in the synthesis of more complex

molecules. Its primary application is as an intermediate in the production of iodinated X-ray

contrast agents. The nitro group can be reduced to an amine, which is then further

functionalized to create the final active pharmaceutical ingredient.

Conclusion
This technical guide has summarized the available solubility information for dimethyl 5-
nitroisophthalate and provided a detailed, actionable protocol for its synthesis. While

quantitative solubility data remains a gap in the current literature, the qualitative data and the

robust synthetic methodology presented here offer valuable resources for researchers and

professionals in the fields of chemical synthesis and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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